5-chloro-3,3,6-trimethylbenzo[c][1,2]oxaborol-1(3H)-ol

• Molecular Formula: C10H12BClO2
• Molecular Weight: 210.47 g/mol
• IUPAC Name: 5-chloro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole
• InChI: InChI=1S/C10H12BClO2/c1-6-4-8-7(5-9(6)12)10(2,3)14-11(8)13/h4-5,13H,1-3H3
• InChI Key: WPBDTHQNWXIGDB-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=CC(=C(C=C2C(O1)(C)C)Cl)C)O

Description

5-chloro-3,3,6-trimethylbenzo[c][1,2]oxaborol-1(3H)-ol is a useful research compound. Its molecular formula is C10H12BClO2 and its molecular weight is 210.47 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(4-chloro-2-(2-(ethoxymethoxy)propan 2-yl)-5-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.77 g, 4.8 mmol) in THF (24 mL) was added 6N HCl (24 mL). The reaction mixture was stirred at rt overnight. Water was added and the mixture was extracted with EA. The organic layers were washed with brine, dried over Na2SO4, filtered and concentrated. The residue was purified by silica gel column chromatography eluted with PE-EA (20:1) to give 5-chloro-3,3,6-trimethylbenzo[c][1,2]oxaborol-1(3H)-ol (540 mg; yield 53.6% over 2 steps) as a light yellow oil. 1H NMR (400 MHz, DMSO-d6): δ 9.13 (s, 1H), 7.62 (s, 1H), 7.54 (s, 1H), 2.36 (s, 3H), 1.46 (s, 6H) ppm; MS: m/z=210.9 (M+1, ESI+).